2-(4-Tert-butyl-3-hydroxyphenyl)isoindoline-1,3-dione

• Molecular Formula: C18H17NO3
• Molecular Weight: 295.3 g/mol
• IUPAC Name: 2-(4-tert-butyl-3-hydroxyphenyl)isoindole-1,3-dione
• InChI: InChI=1S/C18H17NO3/c1-18(2,3)14-9-8-11(10-15(14)20)19-16(21)12-6-4-5-7-13(12)17(19)22/h4-10,20H,1-3H3
• InChI Key: KQDWIUIUKBYALK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=C(C=C1)N2C(=O)C3=CC=CC=C3C2=O)O

Description

2-(4-Tert-butyl-3-hydroxyphenyl)isoindoline-1,3-dione is a useful research compound. Its molecular formula is C18H17NO3 and its molecular weight is 295.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-amino-2-tert-butyl-phenol (300 mg, 1.82 mmol), isobenzofuran-1,3-dione (283 mg, 1.91 mmol), triethylamine (759 μL, 5.45 mmol) in toluene (5.0 mL) was stirred at 110° C. for 13 h. The reaction mixture was cooled, diluted with ethyl acetate (15 mL), and washed with 10% aqueous NaHCO3(10 mL) and water. The organic layer was dried over Na2SO4, filtered and concentrated in vacuo to provide 2-(4-tert-butyl-3-hydroxyphenyl)isoindoline-1,3-dione (450 mg, 84% yield) as a light brown solid which was used for next reaction without further purification. 1H NMR (400.0 MHz, DMSO-d6) δ 9.72 (s, 1H), 7.96 (m, 2H), 7.90 (m, 2H), 7.25 (d, J=8.3 Hz, 1H), 6.85 (d, J=2.0 Hz, 1H), 6.79 (dd, J=2.1, 8.3 Hz, 1H), 1.38 (s, 9H).